Cas no 1207035-50-4 (3-methoxy-1-methyl-N-(4-{(oxolan-2-yl)methylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-(4-{(oxolan-2-yl)methylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide
• CAS No: 1207035-50-4
• MF: C₁₈H₂₂N₄O₄
• MW: 358.391684055328
• CID: 6072498
• PubChem ID: 45503484
• Update Time: 2025-11-03

3-methoxy-1-methyl-N-(4-{(oxolan-2-yl)methylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-N-(4-{(oxolan-2-yl)methylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide
• SR-01000924581
• 3-methoxy-1-methyl-N-(4-(((tetrahydrofuran-2-yl)methyl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide
• VU0519552-1
• 1207035-50-4
• F5763-0168
• AKOS024517522
• 3-methoxy-1-methyl-N-[4-(oxolan-2-ylmethylcarbamoyl)phenyl]pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-(4-{[(oxolan-2-yl)methyl]carbamoyl}phenyl)-1H-pyrazole-4-carboxamide
• SR-01000924581-1

• Inchi： 1S/C18H22N4O4/c1-22-11-15(18(21-22)25-2)17(24)20-13-7-5-12(6-8-13)16(23)19-10-14-4-3-9-26-14/h5-8,11,14H,3-4,9-10H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： MMEWVNKWAJGWET-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C1C=CC(=CC=1)NC(C1C(=NN(C)C=1)OC)=O)=O

Computed Properties

• Exact Mass: 358.16410520g/mol
• Monoisotopic Mass: 358.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-methoxy-1-methyl-N-(4-{(oxolan-2-yl)methylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide

Compound CAS No. 1207035-50-4: A Comprehensive Overview

The compound with CAS No. 1207035-50-4, known as 3-methoxy-1-methyl-N-(4-{(oxolan-2-yl)methylcarbamoyl}phenyl)-1H-pyrazole-4-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a pyrazole ring, a methoxy group, and a urea derivative, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the pyrazole ring as a key structural element in this compound, playing a pivotal role in its reactivity and stability. Pyrazole derivatives are well-documented for their ability to act as ligands in coordination chemistry, making them valuable in the synthesis of metal complexes. The methoxy group attached to the pyrazole ring further enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

The oxolan-2-yl group present in the structure introduces additional complexity and functionality. This group is known to participate in hydrogen bonding, which can significantly influence the compound's physical properties, such as melting point and boiling point. Furthermore, the presence of a urea derivative suggests potential applications in peptide synthesis or as a building block for more complex molecules.

From a pharmacological perspective, this compound has shown promise in preliminary studies as a potential drug candidate. Its ability to modulate specific biological pathways makes it an interesting subject for further research in drug discovery. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets, providing valuable insights into its mechanism of action.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production.

Looking ahead, the versatility of this compound opens up numerous avenues for exploration. Its application in agrochemicals as a potential herbicide or fungicide is currently under investigation. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

In conclusion, CAS No. 1207035-50-4 represents a fascinating example of modern chemical innovation. Its intricate structure and diverse functional groups position it as a valuable asset across multiple scientific disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial applications.